Methyl 4-fluoro-3-methyl-5-nitrobenzoate

• Molecular Formula: C9H8FNO4
• Molecular Weight: 213.16 g/mol
• IUPAC Name: methyl 4-fluoro-3-methyl-5-nitrobenzoate
• InChI: InChI=1S/C9H8FNO4/c1-5-3-6(9(12)15-2)4-7(8(5)10)11(13)14/h3-4H,1-2H3
• InChI Key: QQJTZMXOKYMWDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1F)[N+](=O)[O-])C(=O)OC

Description

Methyl 4-fluoro-3-methyl-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H8FNO4 and its molecular weight is 213.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated H2SO4 (17.5 mL) was slowly added to methyl 4-fluoro-3-methylbenzoate (12.8 g, 76 mmol) and the mixture was cooled to 0° C. A solution of fuming HNO3 (69.5%, 11.6 mL) in concentrated H2SO4 (17.5 mL) was then added drop-wise over 10 min. The mixture was stirred for 80 min while slowly warming up to room temperature (reaction completion monitored by TLC). The mixture was slowly poured into ice, the aqueous layer was extracted with CH2Cl2 (3×200 mL), dried over anhydrous Na2SO4 and concentrated under reduced pressure. The crude was purified by column chromatography to afford methyl 4-fluoro-3-methyl-5-nitrobenzoate (I-35a) as a white solid. MS calculated for C9H9FNO4 (M+H+) 214.04. found 214.0.